Cas no 1260657-53-1 (2-(4-amino-3,5-difluorophenyl)acetic acid)

2-(4-amino-3,5-difluorophenyl)acetic acid structure
1260657-53-1 structure
Product Name:2-(4-amino-3,5-difluorophenyl)acetic acid
CAS No:1260657-53-1
MF:C8H7F2NO2
MW:187.143489122391
CID:1011206
PubChem ID:53416271
Update Time:2025-04-20

2-(4-amino-3,5-difluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-amino-3,5-difluorophenyl)acetic acid
    • (4-AMINO-3,5-DIFLUOROPHENYL)ACETIC ACID
    • SCHEMBL4611268
    • 1260657-53-1
    • Inchi: 1S/C8H7F2NO2/c9-5-1-4(3-7(12)13)2-6(10)8(5)11/h1-2H,3,11H2,(H,12,13)
    • InChI Key: MLASWOQBRCLVRS-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)CC(=O)O)F)N

Computed Properties

  • Exact Mass: 187.044
  • Monoisotopic Mass: 187.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • XLogP3: 0.9
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent